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[City, State] — [Date] — Repare Therapeutics' RP-6685, a potent and selective inhibitor of DNA
Polymerase Theta (PolB), has emerged as a promising therapeutic agent, particularly for
cancers with deficiencies in homologous recombination (HR) repair, such as those with
BRCA1/2 mutations. This application note provides detailed protocols for key in vitro assays to
evaluate the efficacy and mechanism of action of RP-6685, designed for researchers,
scientists, and drug development professionals in the field of oncology and DNA damage
response (DDR).

Introduction to RP-6685 and Synthetic Lethality

RP-6685 is an orally bioavailable small molecule that allosterically inhibits the polymerase
activity of Pol0.[1][2] Pol6 plays a critical role in an alternative DNA double-strand break (DSB)
repair pathway known as theta-mediated end joining (TMEJ).[3] In cancers with impaired HR,
such as those with BRCA1 or BRCA2 mutations, cells become heavily reliant on TMEJ for
survival. By inhibiting Pol0, RP-6685 exploits this dependency, leading to a synthetic lethal
phenotype where the combination of HR deficiency and Pol8 inhibition results in cancer cell
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death, while sparing normal, HR-proficient cells.[4][5][6] Preclinical studies have demonstrated
that RP-6685 induces tumor regression in BRCA2-deficient mouse models.[7][8]

Quantitative Data Summary

The following table summarizes the reported in vitro potency of RP-6685 from various assays.

Assay Type Target/Cell Line IC50 Reference(s)

_ Recombinant Pol6
PicoGreen Assay , 5.8 nM [7]
polymerase domain

Biochemical Assay Full-length Pol@ 550 pM [7]

Cell-Based Assay HEK293 LIG4-/- cells 0.94 uM [7]

Signaling Pathway and Mechanism of Action

The inhibition of Pol8 by RP-6685 in HR-deficient cancer cells leads to the accumulation of
unrepaired DNA double-strand breaks, ultimately triggering cell death.
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Mechanism of synthetic lethality induced by RP-6685 in HR-deficient cancer cells.

Experimental Protocols
Biochemical Pol0 Polymerase Activity Assay
(PicoGreen-Based)

This assay quantitatively measures the inhibition of Pol@ polymerase activity by RP-6685 in a
biochemical setting. The generation of double-stranded DNA (dsDNA) from a single-stranded
template by Pol6 is quantified using the fluorescent intercalating dye, PicoGreen.

Materials:
e Recombinant human Pol8 (polymerase domain)

» Single-stranded DNA template with a primer annealing site
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e Forward primer
e dNTP mix

o Assay Buffer: 10 mM Tris-HCI pH 8.0, 50 mM NacCl, 10 mM MgClz, 1 mM DTT, 0.01%
Tween-20

o RP-6685 (serial dilutions in DMSO)

e DMSO (vehicle control)

e PicoGreen dsDNA quantitation reagent

e Stop Solution: 0.5 M EDTA

o Black, flat-bottom 96-well plates

o Plate reader with fluorescence detection (Excitation: ~480 nm, Emission: ~520 nm)

Procedure:

PicoGreen Assay Workflow

2. Incubation: 3. Polymerase Reaction:
- Add Pol@ and RP-6685 to plate - Add DNA template/primer and dNTPs
- Incubate for 15 min at 37°C - Incubate for 120 min at 37°C

4. Stop Reaction:
- Add EDTA Stop Solution

Click to download full resolution via product page

Workflow for the Pol6 PicoGreen-based biochemical assay.

Detailed Steps:

e Compound Preparation: Prepare a 10-point serial dilution of RP-6685 in DMSO. The final
DMSO concentration in the assay should be kept constant (e.g., <1%).

e Enzyme and Inhibitor Pre-incubation:
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o In a 96-well plate, add 2 pL of diluted RP-6685 or DMSO vehicle to the appropriate wells.
o Add 18 uL of Pol8 enzyme diluted in assay buffer to each well.

o Incubate the plate for 15 minutes at 37°C.

« Initiation of Polymerase Reaction:
o Prepare a master mix containing the DNA template/primer and dNTPs in assay buffer.
o Add 20 pL of this master mix to each well to start the reaction.
o Centrifuge the plate briefly (e.g., 10 seconds at 1000 rpm) to mix the contents.
o Incubate for 120 minutes at 37°C.
e Reaction Termination and dsDNA Quantification:
o Stop the reaction by adding 10 pL of Stop Solution (EDTA) to each well.
o Add 50 pL of diluted PicoGreen reagent to each well.
o Incubate for 5 minutes at room temperature, protected from light.
o Fluorescence Measurement: Measure the fluorescence intensity using a plate reader.
o Data Analysis:
o Controls should include "no enzyme" (background) and "DMSO vehicle" (100% activity).

o Calculate the percent inhibition for each concentration of RP-6685 relative to the DMSO
control.

o Determine the IC50 value by fitting the dose-response curve using appropriate software
(e.g., GraphPad Prism).

Cell-Based Proliferation/Viability Assay
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This protocol determines the cytotoxic effect of RP-6685 on cancer cell lines, particularly
comparing HR-deficient (e.g., BRCA1/2 mutant) and HR-proficient (isogenic wild-type) cells to
assess synthetic lethality.

Materials:

» HR-deficient and HR-proficient cancer cell lines (e.g., DLD1 BRCAZ2-/- and DLD1 BRCA2+/+)

o Complete cell culture medium

o RP-6685 (serial dilutions)

e DMSO (vehicle control)

o Cell viability reagent (e.g., CellTiter-Glo®, MTS, or resazurin)

o Opaque-walled 96-well plates (for luminescent/fluorescent assays) or clear 96-well plates
(for colorimetric assays)

» Plate reader (luminescence, fluorescence, or absorbance)

Cell Viability Assay Workflow
1. Cell Seeding: . ) 5. Viability Measurement: |
Seed HR-deficient and I 2 In?IUbatlugr.l dd3> Tfela;TeT‘“ t 4. Incubation: Add viability reagent 6". e Anﬁ_lylsws. |
HR-proficient cells in Y ce’s IECEITEE Al A GRS G Incubate for 72-120 hours (e.g., CellTiter-Glo®) and NEIHEZD D vehicle cole
overnight (24h) RP-6685 to the cells ' N and determine IC50
96-well plates read signal

yH2AX Staining Workflow

1. Cell Culture & Treatment: 2. Fix & Permeabilize: 3. Blocking: A‘Iﬁ?:lg:ﬁed\{v\‘tucuzr?\"aorn: 5. Staining & Mounting: 6. Imaging & Analysis:
Seed cells on coverslips, Fix with PFA, then Incubate with BSA (anti- H2A>()plhen Y Counterstain nuclei with DAPI, Acquire images and
treat with RP-6685 permeabilize with Triton X-100 to block non-specific binding oo dvary mount coverslips quantify yH2AX foci per nucleus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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